Cas no 824933-60-0 (3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-)

3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)- structure
824933-60-0 structure
Product Name:3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
CAS No:824933-60-0
MF:C18H13ClN4
MW:320.77562212944
CID:690547
PubChem ID:71418444
Update Time:2025-04-19

3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)-
    • 2-amino-4-(4-aminophenyl)-6-(3-chlorophenyl)pyridine-3-carbonitrile
    • DTXSID40837756
    • 824933-60-0
    • Inchi: 1S/C18H13ClN4/c19-13-3-1-2-12(8-13)17-9-15(16(10-20)18(22)23-17)11-4-6-14(21)7-5-11/h1-9H,21H2,(H2,22,23)
    • InChI Key: QGOUKDKLADSUBC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 320.0828741g/mol
  • Monoisotopic Mass: 320.0828741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 88.7Ų
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